2-(3-chlorobenzyl)-N-ethyl-N-(2-hydroxyethyl)-1,3-benzoxazole-6-carboxamide

• IUPAC Name: 2-[(3-chlorophenyl)methyl]-N-ethyl-N-(2-hydroxyethyl)-1,3-benzoxazole-6-carboxamide
• InChI: InChI=1S/C19H19ClN2O3/c1-2-22(8-9-23)19(24)14-6-7-16-17(12-14)25-18(21-16)11-13-4-3-5-15(20)10-13/h3-7,10,12,23H,2,8-9,11H2,1H3
• InChI Key: ACNGZUNWRJJRER-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)C(=O)C1=CC2=C(C=C1)N=C(O2)CC3=CC(=CC=C3)Cl
• Molecular Formula: C19H19ClN2O3
• Molecular Weight: 358.8 g/mol

Description

2-(3-chlorobenzyl)-N-ethyl-N-(2-hydroxyethyl)-1,3-benzoxazole-6-carboxamide is a synthetic compound that belongs to the class of benzoxazole derivatives. It has gained significant attention from researchers due to its potential applications in various scientific fields.

Scientific Research Applications

2-(3-chlorobenzyl)-N-ethyl-N-(2-hydroxyethyl)-1,3-benzoxazole-6-carboxamide has shown potential applications in various scientific fields such as medicinal chemistry, pharmacology, and biochemistry. It has been studied for its anti-cancer, anti-inflammatory, and anti-bacterial properties. It has also been investigated for its potential as a fluorescent probe for the detection of metal ions.

Mechanism of Action

The mechanism of action of 2-(3-chlorobenzyl)-N-ethyl-N-(2-hydroxyethyl)-1,3-benzoxazole-6-carboxamide is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes or proteins involved in cellular processes such as DNA replication and cell division.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-chlorobenzyl)-N-ethyl-N-(2-hydroxyethyl)-1,3-benzoxazole-6-carboxamide exhibits anti-cancer activity by inducing apoptosis or programmed cell death in cancer cells. It has also been shown to possess anti-inflammatory and anti-bacterial properties. Additionally, it has been found to be a potential fluorescent probe for the detection of metal ions.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-chlorobenzyl)-N-ethyl-N-(2-hydroxyethyl)-1,3-benzoxazole-6-carboxamide in lab experiments is its synthetic accessibility and ease of preparation. However, one limitation is the lack of understanding of its mechanism of action.

Future Directions

For research on 2-(3-chlorobenzyl)-N-ethyl-N-(2-hydroxyethyl)-1,3-benzoxazole-6-carboxamide include further investigation of its anti-cancer, anti-inflammatory, and anti-bacterial properties. Additionally, research could focus on understanding its mechanism of action and developing derivatives with improved activity and selectivity. Further studies could also explore its potential as a fluorescent probe for the detection of metal ions in biological systems.

Synthesis Methods

The synthesis of 2-(3-chlorobenzyl)-N-ethyl-N-(2-hydroxyethyl)-1,3-benzoxazole-6-carboxamide involves the reaction of 3-chlorobenzylamine with 2-(2-hydroxyethyl)-1,3-benzoxazole-6-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is then treated with ethyl chloroformate and triethylamine to obtain the final compound.